Cas no 2680746-27-2 (tert-butyl N-[4-bromo-2-nitro-6-(propan-2-yl)phenyl]carbamate)

• Product Name: tert-butyl N-[4-bromo-2-nitro-6-(propan-2-yl)phenyl]carbamate
• CAS No: 2680746-27-2
• MF: C₁₄H₁₉BrN₂O₄
• MW: 359.215663194656
• CID: 6265130
• PubChem ID: 165930570
• Update Time: 2025-05-23

tert-butyl N-[4-bromo-2-nitro-6-(propan-2-yl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680746-27-2
• EN300-28299582
• tert-butyl N-[4-bromo-2-nitro-6-(propan-2-yl)phenyl]carbamate

• Inchi： 1S/C14H19BrN2O4/c1-8(2)10-6-9(15)7-11(17(19)20)12(10)16-13(18)21-14(3,4)5/h6-8H,1-5H3,(H,16,18)
• InChI Key： CDHIPXFDYRNIJP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(C)C)NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 358.05282g/mol
• Monoisotopic Mass: 358.05282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl N-[4-bromo-2-nitro-6-(propan-2-yl)phenyl]carbamate

Comprehensive Overview of tert-butyl N-[4-bromo-2-nitro-6-(propan-2-yl)phenyl]carbamate (CAS No. 2680746-27-2)

The compound tert-butyl N-[4-bromo-2-nitro-6-(propan-2-yl)phenyl]carbamate (CAS No. 2680746-27-2) is a specialized organic intermediate widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl carbamate group, a bromo substituent, and a nitro functional group, makes it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key reasons for the growing attention toward tert-butyl N-[4-bromo-2-nitro-6-(propan-2-yl)phenyl]carbamate is its role in cross-coupling reactions, particularly in palladium-catalyzed processes. The presence of the bromo group allows for efficient Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heterocyclic frameworks. These reactions are fundamental in developing active pharmaceutical ingredients (APIs) and agrochemicals, aligning with current trends in sustainable and efficient synthetic methodologies.

In recent years, the demand for high-purity intermediates like CAS No. 2680746-27-2 has surged, driven by advancements in precision medicine and green chemistry. The compound’s nitro group also offers versatility, as it can be reduced to an amine, further expanding its utility in peptide synthesis and catalyst design. This adaptability makes it a sought-after reagent in laboratories focusing on structure-activity relationship (SAR) studies and medicinal chemistry.

From an industrial perspective, tert-butyl N-[4-bromo-2-nitro-6-(propan-2-yl)phenyl]carbamate is often highlighted for its stability and ease of handling, which are critical for large-scale production. Its tert-butyl moiety provides steric protection, enhancing the compound’s shelf life and reducing degradation during storage. These properties are particularly valuable in high-throughput screening and combinatorial chemistry, where reproducibility and consistency are paramount.

Environmental and regulatory considerations also play a significant role in the compound’s adoption. Unlike some traditional intermediates, CAS No. 2680746-27-2 does not fall under restrictive categories, making it a safer choice for sustainable synthesis. This aligns with the global shift toward eco-friendly and low-toxicity chemical processes, a topic frequently searched by professionals in the field.

In summary, tert-butyl N-[4-bromo-2-nitro-6-(propan-2-yl)phenyl]carbamate (CAS No. 2680746-27-2) is a multifaceted intermediate with broad applications in drug development, material science, and catalysis. Its structural features and functional groups make it indispensable for modern synthetic workflows, while its compatibility with green chemistry principles ensures its relevance in future research. As the scientific community continues to explore innovative synthetic routes, this compound is poised to remain a cornerstone in organic synthesis.